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Compound of Interest

Compound Name: Oxygen-15

Cat. No.: B1254489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

the Oxygen-15 (¹⁵O) radionuclide. It is designed to serve as a vital resource for researchers,

scientists, and professionals involved in drug development and positron emission tomography

(PET) imaging. This document details the radionuclide's decay properties, production

methodologies, and the experimental protocols used to determine its fundamental

characteristics.

Core Physical Properties of Oxygen-15
Oxygen-15 is a light radioisotope of oxygen that plays a crucial role in medical imaging,

particularly in PET scans for quantifying blood flow and oxygen metabolism.[1][2] Its short half-

life makes it an ideal tracer for repeated studies in short succession.[3]

The fundamental physical characteristics of Oxygen-15 are summarized in the table below,

providing a clear and concise reference for its key properties.
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Physical Characteristic Value

Half-life 122.27 ± 0.06 seconds

Decay Mode Positron Emission (β+) (99.9%)

Decay Product Nitrogen-15 (¹⁵N) (stable)

Maximum Positron Energy (Eβ+max) 1.732 MeV

Mean Positron Energy (Eβ+mean) 0.735 MeV

Primary Gamma Ray Energy 511 keV (from positron-electron annihilation)

Atomic Mass 15.003065 u

Decay Pathway and Emissions
Oxygen-15 undergoes decay almost exclusively through positron emission (β+ decay),

transforming a proton into a neutron within its nucleus and thereby converting to the stable

isotope Nitrogen-15.[2] This process releases a positron (e+) and an electron neutrino (νe). The

emitted positron travels a short distance in the surrounding tissue before annihilating with an

electron, resulting in the emission of two 511 keV gamma photons at approximately 180

degrees to each other. These gamma photons are the signals detected by a PET scanner.
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Decay scheme of Oxygen-15 to stable Nitrogen-15.

Production of Oxygen-15
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The most prevalent method for producing Oxygen-15 is through the deuteron bombardment of

natural nitrogen gas (¹⁴N) in a cyclotron.[1][4] This nuclear reaction, denoted as ¹⁴N(d,n)¹⁵O, is

favored for its efficiency and economic viability.[3]

Experimental Protocol for ¹⁵O₂ Production
Target System: A high-pressure, water-cooled target chamber, typically constructed from

aluminum or titanium, is filled with high-purity nitrogen gas (¹⁴N₂), often containing a small

percentage of oxygen (~1%) to facilitate the formation of [¹⁵O]O₂.[5]

Cyclotron Parameters: A cyclotron accelerates deuterons to an energy of approximately 7-10

MeV.[1][3] The deuteron beam is directed onto the nitrogen gas target.

Nuclear Reaction: The ¹⁴N(d,n)¹⁵O reaction occurs, where a deuteron interacts with a

nitrogen-14 nucleus, producing an Oxygen-15 nucleus and a neutron.

Purification: The resulting radioactive gas mixture, containing [¹⁵O]O₂, unreacted target gas,

and potential impurities, is passed through a series of purification traps. These traps typically

contain activated charcoal and ascarite to remove any labeled carbon monoxide ([¹⁵O]CO) or

carbon dioxide ([¹¹C]CO₂) byproducts.[5]

Delivery: The purified [¹⁵O]O₂ gas is then delivered to the radiochemistry module for further

synthesis or directly to the imaging suite for inhalation studies.

Synthesis of [¹⁵O]H₂O
For many PET applications, particularly for measuring blood flow, [¹⁵O]O₂ is converted to

[¹⁵O]H₂O.

Experimental Protocol for [¹⁵O]H₂O Synthesis
Gas Delivery: The purified [¹⁵O]O₂ gas is mixed with a stream of hydrogen gas (H₂).

Catalytic Conversion: The gas mixture is passed over a heated catalyst, typically palladium

or platinum, at temperatures ranging from 150 to 450°C.[3]

Water Formation: The catalyst facilitates the reaction of [¹⁵O]O₂ with H₂ to form [¹⁵O]H₂O

vapor.
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Trapping and Formulation: The [¹⁵O]H₂O vapor is then trapped in a cooled sterile water or

saline solution. This solution is then ready for quality control and subsequent administration.

Cyclotron Radiochemistry

Deuteron Beam ¹⁴N(d,n)¹⁵O Reaction

¹⁴N₂ Target Gas

[¹⁵O]O₂ Gas

Heated Catalyst (Pd/Pt)

H₂ Gas

[¹⁵O]H₂O Vapor Trapping in Saline [¹⁵O]H₂O Solution
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Production and synthesis workflow of [¹⁵O]H₂O.

Experimental Determination of Physical
Characteristics
Half-Life Measurement
The half-life of Oxygen-15 can be precisely measured using a β-Counting Station. A general

experimental protocol is as follows:

Production and Implantation: A beam of Oxygen-15 ions is produced and implanted into a

collection foil (e.g., aluminum or tantalum) positioned at the center of the detector.

Detection System: The decay of the implanted ¹⁵O is measured using a 4π gas proportional

counter or a plastic scintillator. This setup ensures high detection efficiency for the emitted

positrons.

Data Acquisition: The counts are recorded as a function of time using a multi-channel scaler.

The data acquisition is typically performed for a duration equivalent to several half-lives of

Oxygen-15.

Data Analysis: The decay curve (counts versus time) is fitted to a single exponential decay

function, often including a constant background component. The half-life is then determined
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from the decay constant obtained from the fit.

Positron Energy Spectrum Measurement
The continuous energy spectrum of the positrons emitted from Oxygen-15 can be determined

using beta spectrometry. A general experimental protocol involves:

Source Preparation: A source of Oxygen-15 is prepared, for instance, by implanting the ions

onto a thin backing material to minimize energy loss of the emitted positrons.

Spectrometer Setup: A magnetic spectrometer or a solid-state detector like a silicon PIN

diode or a plastic scintillator is used.

Magnetic Spectrometer: This instrument uses a magnetic field to bend the path of the

positrons. The radius of curvature is dependent on the positron's momentum, allowing for

a precise measurement of the energy spectrum.

Solid-State/Scintillation Detector: The positrons deposit their energy in the detector,

generating a signal proportional to the energy. The detector must be calibrated using

sources with known monoenergetic electron emissions.[5]

Data Acquisition: The detector signals are amplified and processed by a multi-channel

analyzer to build up the energy spectrum.

Data Analysis: The resulting spectrum is corrected for detector response and background.

The maximum energy (endpoint energy) of the spectrum corresponds to the Q-value of the

decay.

Quality Control of Oxygen-15 Radiopharmaceuticals
Due to its short half-life, quality control (QC) tests for Oxygen-15 radiopharmaceuticals must

be rapid and efficient. Key QC procedures include:

Radionuclidic Identity: Confirmed by measuring the half-life of the final product using a dose

calibrator. The measured half-life should be within an acceptable range of the known value

for ¹⁵O.
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Radiochemical Purity: For [¹⁵O]H₂O, this is typically ensured by the high efficiency and

specificity of the synthesis process. For [¹⁵O]O₂, gas chromatography can be used to

separate and quantify any radioactive impurities like [¹⁵O]CO or [¹⁵O]CO₂.

pH: The pH of the final [¹⁵O]H₂O solution should be measured to ensure it is within the

physiological range for injection.

Sterility and Apyrogenicity: For injectable radiopharmaceuticals, sterility is achieved by using

sterile components and passing the final product through a 0.22 µm sterile filter. The Limulus

Amebocyte Lysate (LAL) test can be used to check for bacterial endotoxins.[6] Due to the

short half-life, these tests are often performed retrospectively.

Application in PET Imaging: A Workflow Example
[¹⁵O]H₂O is considered the gold standard for quantitative measurement of blood flow in various

organs, including the brain and heart.[7]
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Workflow for a typical PET imaging study using [¹⁵O]H₂O.
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This guide provides a foundational understanding of the physical characteristics of Oxygen-15,

its production, and its application, serving as a critical resource for the scientific community.

The provided protocols and data are intended to facilitate further research and development in

the field of molecular imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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